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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Acid Brown 14 for
dyeing wool and nylon fibers. The protocols outlined below are based on established principles
of acid dyeing and are intended to serve as a starting point for laboratory-scale applications.
Optimization of specific parameters may be necessary to achieve desired results based on the
characteristics of the substrate and specific experimental goals.

Introduction

Acid Brown 14, a water-soluble anionic dye, is effective for dyeing protein fibers like wool and
silk, as well as synthetic polyamides such as nylon.[1][2] The dyeing mechanism relies on the
formation of ionic bonds between the negatively charged sulfonic acid groups of the dye
molecules and the positively charged amino groups present in the fibers under acidic
conditions.[3][4][5] This strong interaction results in dyeings with good wash fastness.[1] The
control of dye concentration, pH, temperature, and dyeing time is crucial for achieving optimal
color yield, levelness, and fastness properties.[6][7]

Quantitative Data Summary

The following tables summarize the recommended starting concentrations and key dyeing
parameters for wool and nylon. It is important to note that the optimal concentration of Acid
Brown 14 may vary and should be determined empirically for specific applications.
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Table 1: Recommended Dyeing Parameters for Wool

Parameter

Recommended Value

Notes

Acid Brown 14 Concentration

1.0 - 4.0% (on weight of fabric)

Start with 2% for medium

shades and adjust as needed.

[8][°]

pH

4.0-6.0

An ideal pH of around 4.0 is
often recommended for wool.
[10][11]

Dyeing Temperature

85 - 95°C (185 - 203°F)

Maintain a temperature just
below boiling.[9][12]

Longer times may be required

Dyeing Time 30 - 60 minutes
for deeper shades.[13]
The ratio of the weight of the
Liquor Ratio 20:1to 50:1 dye bath to the weight of the
fabric.
Auxiliaries Acetic acid or formic acid To maintain the acidic pH.

Glauber's salt (Sodium Sulfate)

Leveling agent to promote

even dye uptake.

Table 2: Recommended Dyeing Parameters for Nylon
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Parameter Recommended Value Notes

Nylon generally requires a
Acid Brown 14 Concentration 0.5 - 3.0% (on weight of fabric)  lower concentration than wool
for similar shades.[14]

For high dye exhaustion, a
pH 4.5 - 6.0 (for level dyeing) lower pH of 3.5 - 4.5 can be
used.[12][15]

The temperature should be

Dyeing Temperature 95 - 100°C (203 - 212°F) ]
raised gradually.[6]
) ] ] Ensure sufficient time for dye
Dyeing Time 30 - 60 minutes ) o
penetration and fixation.[16]
Liquor Ratio 20:1t0 50:1
o Acetic acid or ammonium To control and maintain the
Auxiliaries
sulfate pH.[15]
Leveling agent To ensure uniform dyeing.[15]

Experimental Protocols
General Preparation

» Fabric Scouring: Before dyeing, it is essential to scour the wool or nylon fabric to remove any
impurities, oils, or sizes that could interfere with dye uptake. This can be done by washing
the fabric in a solution of a non-ionic detergent at 60-70°C for 30 minutes, followed by

thorough rinsing with water.[14]

o Dye Stock Solution Preparation: Prepare a stock solution of Acid Brown 14 (e.g., 1% w/v)
by dissolving the dye powder in distilled water. Gentle heating may be required to ensure
complete dissolution.

Exhaust Dyeing Protocol for Wool

» Set up the Dyebath: In a suitable dyeing vessel, prepare the dyebath with the required
amount of water to achieve the desired liquor ratio.
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e Add Auxiliaries: Add Glauber's salt (e.g., 5-10% on weight of fabric) to the dyebath and stir
until dissolved.

o Adjust pH: Adjust the pH of the dyebath to the desired value (e.g., pH 4.5-5.5) using a dilute
solution of acetic acid.

 Introduce Fabric: Immerse the pre-wetted and scoured wool fabric into the dyebath at a
starting temperature of approximately 40°C.

e Add Dye: Gradually add the calculated amount of the Acid Brown 14 stock solution to the
dyebath.

o Temperature Ramp: Raise the temperature of the dyebath to 90-95°C at a rate of 1-2°C per
minute.

» Dyeing: Maintain the temperature for 30-60 minutes, with occasional gentle stirring to ensure
even dyeing.

o Cooling and Rinsing: After dyeing, allow the dyebath to cool down gradually. Remove the
fabric and rinse it thoroughly with cold water until the water runs clear.

» Washing: Wash the dyed fabric with a non-ionic detergent at 40-50°C for 15 minutes to
remove any unfixed dye.

Drying: Squeeze out excess water and air-dry the fabric away from direct sunlight.

Exhaust Dyeing Protocol for Nylon

e Set up the Dyebath: Prepare the dyebath in a dyeing vessel with the appropriate amount of
water for the desired liquor ratio.

e Add Auxiliaries: Add a leveling agent (e.g., 1-2% on weight of fabric) to the dyebath.

e Adjust pH: Adjust the pH of the dyebath to the target range (e.g., pH 5.0-6.0) using
ammonium sulfate or a dilute solution of acetic acid.

¢ Introduce Fabric: Immerse the pre-wetted and scoured nylon fabric into the dyebath at a
starting temperature of about 50°C.
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e Add Dye: Add the calculated amount of the Acid Brown 14 stock solution to the dyebath.

o Temperature Ramp: Gradually increase the temperature of the dyebath to 98-100°C at a rate
of 1.5°C per minute.

e Dyeing: Hold the temperature for 45-60 minutes, ensuring the fabric is fully submerged and
agitated gently.

e Cooling and Rinsing: After the dyeing period, cool the dyebath slowly. Remove the nylon
fabric and rinse with cold water until the rinse water is clear.

e Washing: Perform a wash with a non-ionic detergent at 60°C for 15 minutes.

e Drying: Gently squeeze the fabric and allow it to air dry.

Mandatory Visualizations
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Caption: General workflow for the exhaust dyeing of wool and nylon with Acid Brown 14.
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Caption: Simplified mechanism of Acid Brown 14 dyeing on wool and nylon fibers.

Evaluation of Dyeing Performance
Determination of Dye Uptake (% Exhaustion)

The percentage of dye exhausted from the dyebath and taken up by the fabric can be
determined spectrophotometrically.

« Initial Absorbance (Ao): Before adding the fabric, take an aliquot of the well-mixed dyebath
and measure its absorbance at the wavelength of maximum absorption (Amax) for Acid
Brown 14 using a UV-Vis spectrophotometer.

o Final Absorbance (A1): After the dyeing process is complete, take another aliquot from the
cooled dyebath and measure its absorbance at the same Amax.

o Calculation: The percentage of dye exhaustion (%E) can be calculated using the following
formula:

%E = [(Ao - A1) / Ao] x 100
Where:

o Ao = Initial absorbance of the dyebath
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o A1 = Final absorbance of the dyebath

Colorfastness Testing

The fastness properties of the dyed fabrics should be evaluated to determine the durability of
the coloration. Standardized test methods should be followed.

» Colorfastness to Washing: This test assesses the resistance of the color to laundering. A
common standard is ISO 105-C06.[5] The test involves washing the dyed sample in contact
with a multi-fiber strip in a soap or detergent solution under specified conditions of
temperature and time. The change in color of the sample and the staining of the adjacent
fibers are evaluated using grey scales.[5]

o Colorfastness to Rubbing (Crocking): This test determines the amount of color transferred
from the surface of the dyed fabric to another surface by rubbing. The standard test method
is ISO 105-X12.[1] A dry and a wet white cotton cloth are rubbed against the dyed sample
using a crockmeter. The degree of staining on the white cloths is assessed with a grey scale.

[1]

o Colorfastness to Light: This test measures the resistance of the dye to fading upon exposure
to light. ISO 105-B02 is a widely used standard.[1] The dyed sample is exposed to a
controlled artificial light source that simulates natural daylight. The fading of the sample is
compared to a set of blue wool standards that have known lightfastness ratings.[4]

» Colorfastness to Perspiration: This test evaluates the resistance of the dye to the action of
human perspiration. The standard method is ISO 105-E04.[1] The dyed sample is treated
with two different solutions simulating acidic and alkaline perspiration, placed in contact with
a multi-fiber strip, and subjected to pressure and heat. The color change and staining are
then evaluated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dyeing Wool and
Nylon with Acid Brown 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668934#recommended-concentration-of-acid-
brown-14-for-wool-and-nylon-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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